Cas no 309947-10-2 (1-Bromo-4-allyloxy-2-methylbenzene)

1-Bromo-4-allyloxy-2-methylbenzene is a brominated aromatic compound featuring an allyloxy substituent, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a reactive bromine atom with an allyl ether group, allows for selective functionalization in cross-coupling reactions, such as Suzuki or Heck couplings, as well as nucleophilic substitutions. The methyl group at the 2-position enhances steric and electronic properties, influencing reactivity patterns. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex scaffolds. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthetic applications.

1-Bromo-4-allyloxy-2-methylbenzene structure

309947-10-2 structure

Product Name:1-Bromo-4-allyloxy-2-methylbenzene

CAS No:309947-10-2

MF:C₁₀H₁₁BrO

MW:227.097742319107

MDL:MFCD20040737

CID:2150548

Update Time:2025-05-28

1-Bromo-4-allyloxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Allyloxy-4-bromo-3-methylbenzene
- JLVNGDLXDMOKBX-UHFFFAOYSA-N
- 4-Allyloxy-1-bromo-2-methylbenzene
- 1-Bromo-4-allyloxy-2-methylbenzene
- 4-allyloxy-1-bromo-2-methyl-benzene
- MDL： MFCD20040737
- Inchi： 1S/C10H11BrO/c1-3-6-12-9-4-5-10(11)8(2)7-9/h3-5,7H,1,6H2,2H3
- InChI Key： JLVNGDLXDMOKBX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C=C1C)OCC=C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 147
Topological Polar Surface Area: 9.2

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 277.8±25.0 °C at 760 mmHg
Flash Point: 119.3±9.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-4-allyloxy-2-methylbenzene Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Bromo-4-allyloxy-2-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB429535-1 g	1-Bromo-4-allyloxy-2-methylbenzene; .	309947-10-2		1g	€602.60	2023-06-16
abcr	AB429535-5 g	1-Bromo-4-allyloxy-2-methylbenzene; .	309947-10-2		5g	€1258.60	2023-06-16
abcr	AB429535-1g	1-Bromo-4-allyloxy-2-methylbenzene; .	309947-10-2		1g	€1338.10	2025-02-19
abcr	AB429535-5g	1-Bromo-4-allyloxy-2-methylbenzene; .	309947-10-2		5g	€1258.60	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1646573-1g	4-(Allyloxy)-1-bromo-2-methylbenzene	309947-10-2	98%	1g	￥5392.00	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1646573-5g	4-(Allyloxy)-1-bromo-2-methylbenzene	309947-10-2	98%	5g	￥14647.00	2024-08-02